Cas no 886500-85-2 (4-Chloro-3-(trifluoromethoxy)phenol)
886500-85-2 structure
Product Name:4-Chloro-3-(trifluoromethoxy)phenol
CAS No:886500-85-2
MF:C7H4ClF3O2
MW:212.553671836853
MDL:MFCD06660247
CID:93176
PubChem ID:17750695
Update Time:2024-10-26
4-Chloro-3-(trifluoromethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(trifluoromethoxy)phenol
- 4-Chloro-3-(trifluoromethoxy)phenol (ACI)
- AKOS015850067
- 886500-85-2
- CS-W014992
- CL8502
- 4-chloro-3-trifluoromethoxyphenol
- DB-358024
- AS-46038
- SCHEMBL363418
- MFCD06660247
- DTXSID80590651
-
- MDL： MFCD06660247
- Inchi： 1S/C7H4ClF3O2/c8-5-2-1-4(12)3-6(5)13-7(9,10)11/h1-3,12H
- InChI Key： ZLZLXAOLRWLDID-UHFFFAOYSA-N
- SMILES： FC(OC1C(Cl)=CC=C(O)C=1)(F)F
Computed Properties
- Exact Mass: 211.98500
- Monoisotopic Mass: 211.9851915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Color/Form: No data available
- Density: 0.9999
- Melting Point: No data available
- Boiling Point: 218.8±35.0 °C at 760 mmHg
- Flash Point: 86.1±25.9 °C
- Refractive Index: 1.4755
- PSA: 29.46000
- LogP: 2.94420
4-Chloro-3-(trifluoromethoxy)phenol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification：
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Chloro-3-(trifluoromethoxy)phenol Customs Data
- HS CODE：2909500000
- Customs Data：
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Chloro-3-(trifluoromethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002676-250mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A014002676-500mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 500mg |
$782.40 | 2023-08-31 | |
| Alichem | A014002676-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Fluorochem | 210815-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 1g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 210815-5g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 5g |
￡445.00 | 2022-03-01 | |
| TRC | C596793-10mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596793-50mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596793-100mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | PC302060-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 98% | 1g |
£42.00 | 2025-02-21 | |
| Apollo Scientific | PC302060-5g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 98% | 5g |
£173.00 | 2025-02-21 |
4-Chloro-3-(trifluoromethoxy)phenol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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